![molecular formula C20H22N2O2 B2838627 N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide CAS No. 922887-29-4](/img/structure/B2838627.png)
N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide is a chemical compound that belongs to the class of amides. This compound has been widely studied for its potential applications in scientific research, particularly in the field of medicine. The purpose of
Scientific Research Applications
- Imatinib , a well-known tyrosine kinase inhibitor, is structurally related to this compound. Imatinib is widely used to treat chronic myelogenic leukemia . Researchers have explored derivatives of N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide for their potential anticancer activity.
- Novel derivatives of this compound have been synthesized and evaluated for their cytotoxicity against tumor cell lines. These derivatives exhibit potent antitumor activity.
- Additionally, docking simulations of piperazine chrome-2-one derivatives (related to this compound) toward oxidoreductase enzymes have shown promising results in terms of antibacterial activity .
- Indole-3-acetic acid , a plant hormone produced from tryptophan degradation, shares structural similarities with this compound. Indole derivatives are of interest due to their diverse biological and clinical applications .
- For instance, a thiazole derivative demonstrated potent antitumor and cytotoxic effects on prostate cancer cells .
- Researchers have characterized the crystal structure of the freebase form of Imatinib (related to this compound). It forms infinite hydrogen-bonded chains through its amide, amine, and pyrimidine groups .
Anticancer Properties
Antimicrobial Activity
Plant Hormone Analog
Thiazole Derivatives
Crystallography and Structural Studies
properties
IUPAC Name |
N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-15-9-11-17(14-18(15)22-13-5-8-20(22)24)21-19(23)12-10-16-6-3-2-4-7-16/h2-4,6-7,9,11,14H,5,8,10,12-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZRBVNJRDOVWTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CCC2=CC=CC=C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.